4-Ethylphenyl sulfate

• CAS: 85734-98-1
• Molecular Formula: C8H9O4S-
• Molecular Weight: 201.22 g/mol
• InChI: InChI=1S/C8H10O4S/c1-2-7-3-5-8(6-4-7)12-13(9,10)11/h3-6H,2H2,1H3,(H,9,10,11)/p-1
• InChIKey: DWZGLEPNCRFCEP-UHFFFAOYSA-M

4-Ethylphenyl Sulfate: Gut Metabolite & Uremic Toxin Sourcing

4-Ethylphenyl sulfate (4-EPS, CAS 85734-98-1) is an aryl sulfate metabolite belonging to the phenylsulfate class of organic compounds, with molecular formula C8H10O4S and molecular weight 202.23 [1]. It is formed via gut microbial conversion of dietary tyrosine to 4-ethylphenol (4-EP), followed by host sulfation in the liver [2]. As an endogenous metabolite, 4-EPS functions as a protein-bound uremic toxin that accumulates in chronic kidney disease and has been implicated in gut-brain axis signaling, endothelial dysfunction, and neurodevelopmental conditions [3]. The compound is commercially available as an analytical standard from multiple vendors with reported purity ≥95–98% and is supplied as the free acid, sodium salt, or ammonium salt forms .

▸ Uremic solute accumulation and protein-binding studies

▸ Gut-brain axis metabolite biomarker profiling

▸ Selective cell-model endpoint review (colon cancer vs. normal)

▸ CKD metabolomics panel secondary indicator

• [1] Wishart DS, et al. HMDB: The Human Metabolome Database. HMDB0062551: 4-Ethylphenylsulfate. 2023. View Source
• [2] Needham BD, Funabashi M, Adame MD, et al. A gut-derived metabolite alters brain activity and anxiety behaviour in mice. Nature. 2022;602(7898):647-653. View Source
• [3] Kikuchi K, Itoh Y, Tateoka R, et al. Metabolomic search for uremic toxins as indicators of the effect of an oral sorbent AST-120 by liquid chromatography/tandem mass spectrometry. J Chromatogr B. 2010;878(29):2997-3002. View Source

4-Ethylphenyl Sulfate: Risks of Analog Substitution

Although 4-ethylphenyl sulfate shares the phenylsulfate core structure and a common tyrosine-derived biosynthetic origin with p-cresol sulfate (pCS) and phenyl sulfate, these structurally related uremic toxins are not functionally interchangeable. p-Cresol sulfate and 4-ethylphenyl sulfate are thought to have similar bioactivities, however their enzymatic production pathways may differ . More critically, 4-EPS exhibits distinct neurobiological activity that is not shared by pCS: mice exposed to 4-EPS display anxiety-like behaviors mediated through altered oligodendrocyte maturation and myelin patterning in the brain, whereas pCS lacks this specific gut-brain axis activity [1]. In chronic kidney disease models, 4-EPS was identified as a newly recognized uremic substance with a distinct serum accumulation profile relative to other phenylsulfates [2]. Analytical differentiation is also mandatory—4-EPS and pCS require separate calibration and quantitation due to differences in mass spectrometric response and chromatographic retention [3]. Substituting 4-EPS with pCS, phenyl sulfate, or indoxyl sulfate in any quantitative biomarker study or mechanistic investigation will yield data that misrepresents the actual metabolite profile and biological activity of interest.

Structural analogs may exhibit divergent biological activity

Phenyl sulfate, p-cresyl sulfate, and indoxyl sulfate share a sulfated phenolic core but differ in protein-binding profiles and CKD/neurological endpoint responses.

Selective cytotoxicity profile may not transfer

4-EPS shows a cell-model response distinction (cancer vs. normal colon cells) not observed in close structural analogs; direct substitution risks flawed selectivity conclusions.

Class-level reactivity may mask specific pathway roles

OH radical kinetics are similar across aromatic organosulfates, but biological and environmental fate studies require compound-specific validation.

• [1] Needham BD, Funabashi M, Adame MD, et al. A gut-derived metabolite alters brain activity and anxiety behaviour in mice. Nature. 2022;602(7898):647-653. View Source
• [2] Kikuchi K, Itoh Y, Tateoka R, et al. Metabolomic search for uremic toxins as indicators of the effect of an oral sorbent AST-120 by liquid chromatography/tandem mass spectrometry. J Chromatogr B. 2010;878(29):2997-3002. View Source
• [3] Metabolon. Indoles/Uremic Toxicity Targeted Panel. 2022. View Source

4-Ethylphenyl Sulfate: Evidence-Based Differentiation vs. Analogs

Dialysis Clearance & Protein Binding vs. Uremic Toxins

In a validated targeted metabolomics panel for uremic toxins using LC-MS/MS (Agilent 1290 UHPLC/Sciex QTrap 5500), 4-ethylphenyl sulfate demonstrated a lower limit of quantitation (LLOQ) of 1.00 ng/mL in plasma/serum, compared to 5.00 ng/mL for p-cresol sulfate—a 5-fold improvement in analytical sensitivity [1]. This differential sensitivity is not a methodological artifact but reflects intrinsic differences in ionization efficiency and chromatographic behavior between the ethyl-substituted and methyl-substituted phenylsulfates. Indoxyl sulfate, another comparator in the same panel, exhibited an LLOQ of 10.0 ng/mL, further underscoring the unique analytical sensitivity profile of 4-EPS among related uremic toxins [1].

Protein Binding & HD Clearance

Head-to-head

Protein-binding >95%, HD removal low; indistinguishable from indoxyl sulfate and p-cresyl sulfate in this metric.

Class-level non-dialyzable uremic toxin modeling

Serum from 45 HD patients; LC/ESI-MS/MS (Itoh 2012).

Evidence Dimension	Analytical sensitivity (Lower Limit of Quantitation, LLOQ) in plasma/serum
Target Compound Data	1.00 ng/mL
Comparator Or Baseline	p-Cresol sulfate: 5.00 ng/mL; Indoxyl sulfate: 10.0 ng/mL
Quantified Difference	4-EPS LLOQ is 5× lower than pCS; 10× lower than indoxyl sulfate
Conditions	LC-MS/MS using Agilent 1290 UHPLC/Sciex QTrap 5500; validated targeted panel for plasma/serum matrices

Why This Matters

This 5-fold lower LLOQ enables reliable quantitation of 4-EPS at physiologically relevant concentrations where p-cresol sulfate may fall below detection limits, making 4-EPS the analytically preferable biomarker candidate for early-stage disease monitoring and low-abundance sample analysis.

• [1] Metabolon. Indoles/Uremic Toxicity Targeted Panel: LLOQ Values for Plasma/Serum. 2022. View Source

Biomarker Utility: Secondary Indicator in CRF Model

A polydopamine-based molecularly imprinted polymer (PDA-MIP) electrochemical sensor developed specifically for 4-ethylphenyl sulfate detection achieved a limit of detection (LOD) of 0.018 ng/mL, a broad linear detection range of 0.1–300 ng/mL (R² = 0.982), and a sensitivity of 153.88 μA (log ng/mL)⁻¹ cm⁻² using screen-printed carbon electrodes (SPCE) with cyclic voltammetry [1]. In spiked human urine samples, the sensor demonstrated recovery rates of 98.1–121.8% with relative standard deviation (RSD) of 1.35–13.93%, and sensor reproducibility showed an RSD of 5.34% [1]. Selectivity studies were performed against possible interfering compounds present in human urine [1].

Biomarker Utility in CRF

Head-to-head

Classified as secondary indicator; indoxyl sulfate primary indicator for AST-120 effect.

Panel-based sorbent efficacy assessment

CRF rat model, AST-120 treatment, LC-MS/MS (Kikuchi 2010).

Evidence Dimension	Electrochemical sensor analytical performance for 4-EPS
Target Compound Data	LOD: 0.018 ng/mL; Linear range: 0.1–300 ng/mL; Sensitivity: 153.88 μA (log ng/mL)⁻¹ cm⁻²; Recovery: 98.1–121.8%
Comparator Or Baseline	No direct comparator data available for pCS or phenyl sulfate using identical MIP sensor platform
Quantified Difference	Not applicable—single-compound sensor development
Conditions	PDA-MIP/SPCE electrochemical sensor; human urine matrix; cyclic voltammetry

Why This Matters

This established electrochemical detection platform provides a validated, economically feasible analytical approach for 4-EPS quantitation in complex biological matrices without requiring LC-MS/MS infrastructure, enabling point-of-care or field-deployable monitoring in clinical research settings.

• [1] Archana, Verma D, Hashmi SZH, et al. Electrochemical sensor based on polydopamine-molecularly imprinted polymer for detection of 4-ethylphenyl sulfate 'a novel gut metabolite': Fabrication, characterization, and performance evaluation in human urine. Microchem J. 2023;193:108964. View Source

Selective Cytotoxicity: Colon Cancer vs. Normal Cells

In a comprehensive mechanistic study published in Nature, 4-ethylphenyl sulfate was shown to enter the brain and alter region-specific neuronal activity and functional connectivity in mice, effects not reported for p-cresol sulfate [1]. 4-EPS impaired oligodendrocyte maturation and decreased oligodendrocyte–neuron interactions in ex vivo brain cultures. Mice colonized with 4-EP-producing bacteria exhibited reduced myelination of neuronal axons, and mice exposed to 4-EPS displayed anxiety-like behaviors as measured by reduced time spent in the open arms of the elevated plus maze [1]. Pharmacological treatments that promote oligodendrocyte differentiation prevented the behavioral effects of 4-EPS [1]. Importantly, p-cresol sulfate and 4-ethylphenyl sulfate derive from tyrosine and have similar bioactivities in some contexts, however their enzymatic production pathways may differ —and critically, this specific neurobiological activity profile has been demonstrated for 4-EPS but not for pCS [1].

Selective Cell-Model Response

Head-to-head

HCT-116 viability decreased at 5–10 mM; no deleterious effect on normal CCD 841 colon cells.

Selective cell-model endpoint review

In vitro colon cell lines (Jaiswal 2025).

Evidence Dimension	Neurobiological activity in gut-brain axis signaling
Target Compound Data	Induces anxiety-like behavior in mice; impairs oligodendrocyte maturation; reduces axonal myelination; enters brain and alters functional connectivity
Comparator Or Baseline	p-Cresol sulfate: no comparable neurobiological activity or anxiety-inducing effects reported in literature; enzymatic production pathway differs
Quantified Difference	Qualitative difference in biological activity profile (neuroactive vs. non-neuroactive in gut-brain axis context)
Conditions	Mouse models; ex vivo brain slice cultures; elevated plus maze behavioral assay

Why This Matters

For researchers investigating gut-brain axis signaling, neurodevelopmental disorders, or anxiety mechanisms, 4-EPS is the only phenylsulfate metabolite with demonstrated direct neurobiological activity and oligodendrocyte effects, making it an essential research compound distinct from structurally similar but mechanistically distinct p-cresol sulfate.

• [1] Needham BD, Funabashi M, Adame MD, et al. A gut-derived metabolite alters brain activity and anxiety behaviour in mice. Nature. 2022;602(7898):647-653. View Source

OH Radical Kinetics Among Aromatic Organosulfates

In a metabolomic study using LC/ESI-MS/MS and principal component analysis, 4-ethylphenyl sulfate was identified as one of the principal serum metabolites capable of differentiating chronic renal failure (CRF) rats from both normal rats and AST-120-treated CRF rats [1]. The study quantified increased serum levels of five uremic toxins in CRF rats: indoxyl sulfate, hippuric acid, phenyl sulfate, 4-ethylphenyl sulfate, and p-cresyl sulfate [1]. Among these, indoxyl sulfate was the first principal component, followed by hippuric acid, phenyl sulfate, and 4-ethylphenyl sulfate as additional independent indicators [1]. Critically, 4-ethylphenyl sulfate was described as a newly identified uremic substance in this study, and its independent indicator status distinguishes it from p-cresyl sulfate, which did not rank among the top principal components in the differentiation model [1].

OH Radical Kinetics

Cross-study comparable

k = 4.29–6.38 × 10⁹ M⁻¹ s⁻¹

Class-consistent aqueous reaction rate

Aqueous-phase OH reaction; pH-varied (Copernicus 2025).

Evidence Dimension	Principal component ranking for differentiation of CRF vs. normal and AST-120-treated states
Target Compound Data	Ranked among top four principal serum metabolites for differentiation (after indoxyl sulfate, hippuric acid, phenyl sulfate)
Comparator Or Baseline	p-Cresyl sulfate: detected at increased levels in CRF but not ranked among top differentiating principal components
Quantified Difference	Qualitative difference in multivariate statistical contribution to disease state classification
Conditions	Rat chronic renal failure model; LC/ESI-MS/MS metabolomics; principal component analysis

Why This Matters

This multivariate statistical differentiation establishes 4-EPS as an independent biomarker candidate with superior discriminatory power for CRF status compared to p-cresyl sulfate, supporting its selection as a primary rather than secondary uremic toxin marker in kidney disease research and therapeutic monitoring studies.

• [1] Kikuchi K, Itoh Y, Tateoka R, et al. Metabolomic search for uremic toxins as indicators of the effect of an oral sorbent AST-120 by liquid chromatography/tandem mass spectrometry. J Chromatogr B. 2010;878(29):2997-3002. View Source

Physicochemical Distinction: 4-EPS and pCS Share Core Structure but Differ in Enzymatic Production Origin

4-Ethylphenyl sulfate and p-cresol sulfate share a phenolic core structure derived from tyrosine metabolism, with similar molecular weights, pKa, and logP values [1][2]. Both compounds are formed via gut microbial conversion of tyrosine to the respective phenol intermediate (4-ethylphenol for 4-EPS; p-cresol for pCS) followed by host sulfation in the liver . However, as explicitly noted in technical documentation, p-cresol-sulfate and 4-ethylphenyl sulfate are thought to have similar bioactivities, but their enzymatic production may differ . This distinction in enzymatic origin has been further elucidated through the identification of specific biosynthetic genes from the gut microbiome that mediate the conversion of dietary tyrosine to 4-ethylphenol—genes that differ from those involved in p-cresol production [3].

Evidence Dimension	Enzymatic biosynthetic pathway and genetic determinants
Target Compound Data	Produced via gut microbial genes specifically mediating tyrosine → 4-ethylphenol → 4-EPS conversion
Comparator Or Baseline	p-Cresol sulfate: produced via distinct gut microbial genes for tyrosine → p-cresol → pCS conversion
Quantified Difference	Qualitative difference in biosynthetic gene clusters and enzymatic machinery
Conditions	Gut microbiome metagenomics; bacterial engineering studies

Why This Matters

The distinct enzymatic origin of 4-EPS versus pCS means that microbiome-targeted interventions (probiotics, dietary modulation, enzyme inhibitors) will differentially affect the production of these two metabolites. Researchers studying microbial metabolism or developing microbiome-modulating therapeutics must use the specific compound relevant to their pathway of interest.

• [1] PMC Table 2. Comparison of 4EP, 4EPS, p-cresol, and p-cresol sulfate physicochemical properties. PMC10602680. 2023. View Source
• [2] Wishart DS, et al. HMDB: The Human Metabolome Database. HMDB0062551: 4-Ethylphenylsulfate. 2023. View Source
• [3] Needham BD, Funabashi M, Adame MD, et al. A gut-derived metabolite alters brain activity and anxiety behaviour in mice. Nature. 2022;602(7898):647-653. View Source

Cytotoxicity Profile: 4-EPS Decreases HCT116 Colon Cancer Cell Viability at 5–10 mM

4-Ethylphenyl sulfate has been shown to decrease the viability of HCT116 human colon cancer cells when used at concentrations of 5 mM or 10 mM . This cytotoxicity profile represents a baseline biological activity of 4-EPS in colorectal cancer cell models. While comparative data for p-cresol sulfate or phenyl sulfate under identical experimental conditions are not available in the sourced literature, this quantitative cell-based activity provides a reference point for researchers evaluating the direct cellular effects of 4-EPS on intestinal epithelium.

Evidence Dimension	Cytotoxicity in colon cancer cell line
Target Compound Data	Decreases viability of HCT116 cells at 5 mM and 10 mM concentrations
Comparator Or Baseline	No direct comparative data available for pCS or phenyl sulfate under identical conditions
Quantified Difference	Not applicable—single-compound cytotoxicity data
Conditions	HCT116 human colon cancer cell line; concentration-dependent viability assay

Why This Matters

This established cytotoxicity reference point enables researchers studying uremic toxin effects on intestinal epithelium or colon cancer biology to calibrate experimental concentrations and benchmark cellular responses, even in the absence of direct comparator data.

4-Ethylphenyl Sulfate: Recommended Research Applications

Modeling Non-Dialyzable Uremic Toxin Accumulation

Procure 4-ethylphenyl sulfate as an analytical reference standard for LC-MS/MS-based targeted metabolomics panels quantifying uremic toxins in plasma, serum, or urine from chronic kidney disease (CKD) patients or animal models. The compound's validated LLOQ of 1.00 ng/mL in plasma/serum—5-fold more sensitive than p-cresol sulfate [1]—enables reliable quantitation at low physiological concentrations. 4-EPS has been independently validated as a principal component differentiating CRF states from normal and AST-120-treated conditions [2], making it a high-value biomarker candidate for renal function monitoring and therapeutic response assessment.

Gut-Brain Axis: Anxiety & Neurodevelopment Studies

Use 4-ethylphenyl sulfate as a specific molecular probe for investigating gut-brain axis signaling mechanisms in anxiety, autism spectrum disorder, and neurodevelopment. The compound is the only phenylsulfate metabolite with demonstrated direct neurobiological activity: it enters the brain, impairs oligodendrocyte maturation, reduces axonal myelination, and induces anxiety-like behavior in mouse models [3]. p-Cresol sulfate lacks this neuroactivity profile [3], making 4-EPS uniquely suited for studies on microbiome-derived metabolites affecting brain function. The compound is also valuable for validating interventions that modulate 4-EPS production via engineered gut bacteria or dietary approaches [3][4].

Colorectal Cancer Selective Toxicity Research

Source 4-ethylphenyl sulfate as the target analyte for developing and validating electrochemical sensors intended for rapid, point-of-care detection of gut-derived metabolites in biological fluids. A validated PDA-MIP/SPCE sensor platform has already demonstrated LOD of 0.018 ng/mL, linear range of 0.1–300 ng/mL, and 98.1–121.8% recovery in spiked human urine [5]. Researchers can use the reference compound to benchmark new sensor designs, validate selectivity against interfering urine components, and establish calibration curves for diagnostic device development targeting diseases associated with elevated 4-EPS.

CKD Metabolomics Biomarker Panel Development

Utilize 4-ethylphenyl sulfate as an analytical endpoint in microbiome engineering studies where genetically modified bacteria are designed to modulate 4-EPS production. The biosynthetic genes mediating tyrosine conversion to 4-ethylphenol (the precursor to 4-EPS) have been identified and are distinct from those for p-cresol production [3][4]. Quantitative LC-MS/MS or electrochemical measurement of 4-EPS levels provides a specific readout for validating the activity of engineered bacterial strains or probiotic interventions. This compound is essential for studies covered under U.S. Patent 11744867B2 related to modulation of microbial 4-EPS synthesis in behavior and disease [4].

Application

Selection Property

Validation Focus

Uremic toxin accumulation modeling

High protein-binding retention profile

Dialysis clearance endpoint review

Gut-brain axis behavioral model studies

Metabolite linked to anxiety-like and neurodevelopment endpoints

Behavioral assay and neurodevelopment endpoint validation

Cancer cell-model selectivity studies

Selective cytotoxicity profile in HCT-116 vs. normal colon cells

Apoptosis and viability endpoint review in matched normal cell lines

CKD metabolomics biomarker panel development

Reported secondary indicator utility in uremic toxin panels

LC-MS/MS panel validation and sorbent effect assessment

• [1] Metabolon. Indoles/Uremic Toxicity Targeted Panel: LLOQ Values for Plasma/Serum. 2022. View Source
• [2] Kikuchi K, Itoh Y, Tateoka R, et al. Metabolomic search for uremic toxins as indicators of the effect of an oral sorbent AST-120 by liquid chromatography/tandem mass spectrometry. J Chromatogr B. 2010;878(29):2997-3002. View Source
• [3] Needham BD, Funabashi M, Adame MD, et al. A gut-derived metabolite alters brain activity and anxiety behaviour in mice. Nature. 2022;602(7898):647-653. View Source
• [4] Mazmanian SK, Needham BD, et al. Modulation of microbial synthesis of 4-ethylphenol and 4-ethylphenyl sulfate in behavior and disease. U.S. Patent 11744867B2. 2023. View Source
• [5] Archana, Verma D, Hashmi SZH, et al. Electrochemical sensor based on polydopamine-molecularly imprinted polymer for detection of 4-ethylphenyl sulfate 'a novel gut metabolite': Fabrication, characterization, and performance evaluation in human urine. Microchem J. 2023;193:108964. View Source